Cas no 98437-00-4 (1,2,4-Benzotriazine-3-carboxylicacid,6-amino-(6CI))

• Product Name: 1,2,4-Benzotriazine-3-carboxylicacid,6-amino-(6CI)
• CAS No: 98437-00-4
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• CID: 854422
• PubChem ID: 73010972
• Update Time: 2025-04-19

1,2,4-Benzotriazine-3-carboxylicacid,6-amino-(6CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazine-3-carboxylicacid,6-amino-(6CI)
• 6-Aminobenzo[e][1,2,4]triazine-3-carboxylicacid
• 6-Aminobenzo[e][1,2,4]triazine-3-carboxylic acid
• 98437-00-4

• Inchi： 1S/C8H6N4O2/c9-4-1-2-5-6(3-4)10-7(8(13)14)12-11-5/h1-3H,9H2,(H,13,14)
• InChI Key： UGOGXVXMDZTTFG-UHFFFAOYSA-N
• SMILES： OC(C1=NN=C2C=CC(=CC2=N1)N)=O

Computed Properties

• Exact Mass: 190.04907545g/mol
• Monoisotopic Mass: 190.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 102Ų